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Compound of Interest

Compound Name: 5-Chloro-2-(propan-2-yl)aniline

Cat. No.: B6326213

Technical Support Center: 5-Chloro-2-(propan-2-
yl)aniline

This guide provides essential safety information, handling procedures, and disposal protocols
for 5-Chloro-2-(propan-2-yl)aniline, tailored for researchers and professionals in drug
development.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 5-Chloro-2-(propan-2-yl)aniline?

Al: 5-Chloro-2-(propan-2-yl)aniline is classified as a hazardous substance. Key hazards
include:

Acute oral, dermal, and inhalation toxicity.

Causes skin irritation and serious eye irritation.

May cause respiratory irritation.

Suspected of causing genetic defects and cancer.

May cause damage to organs through prolonged or repeated exposure.
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 Toxic to aquatic life with long-lasting effects.
Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: A comprehensive range of PPE is required to minimize exposure. This includes, but is not
limited to:

o Eye/Face Protection: Use chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing to prevent skin contact.

» Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
necessary if working in a poorly ventilated area or when dealing with aerosols or dust.

Q3: How should 5-Chloro-2-(propan-2-yl)aniline be stored safely?

A3: Proper storage is crucial to maintain the compound's stability and prevent accidents. Store
in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Q4: What should | do in case of accidental skin or eye contact?
A4: Immediate action is required:

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Q5: How do | properly dispose of waste containing 5-Chloro-2-(propan-2-yl)aniline?

A5: This compound and its container must be disposed of as hazardous waste. Follow all
federal, state, and local regulations. Do not allow it to enter drains or waterways. Contact a
licensed professional waste disposal service.
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Troubleshooting Guides

Scenario 1: | have accidentally spilled a small amount of 5-Chloro-2-(propan-2-yl)aniline on
my lab bench.

o Immediate Action: Evacuate the immediate area and ensure proper ventilation. Wear
appropriate PPE, including a respirator.

o Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or
earth.

¢ Cleanup: Carefully scoop the absorbed material into a labeled, sealed container for
hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Scenario 2: | am experiencing a headache and dizziness while working with the compound.
e Immediate Action: Immediately move to an area with fresh air.

o Seek Medical Attention: If symptoms persist, seek immediate medical attention and provide
the Safety Data Sheet (SDS) to the medical personnel.

o Review Your Protocol: Re-evaluate your handling procedures and engineering controls to
ensure adequate ventilation and proper use of respiratory protection.

Data Presentation

Table 1: Physical and Chemical Properties
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Property Value
Molecular Formula C9H12CIN
Molecular Weight 169.65 g/mol
Appearance Clear, colorless to light yellow liquid
Boiling Point 2479 °C
Melting Point Not available
Flash Point >110 °C
Table 2: GHS Hazard Classification
Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A
Germ Cell Mutagenicity Category 2
Carcinogenicity Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Specific Target Organ Toxicity (Repeated

Exposure)

Category 2

Hazardous to the Aquatic Environment, Long-

Term Hazard

Category 2

Experimental Protocols

Protocol 1: Standard Handling and Weighing Procedure
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e Preparation: Ensure you are in a well-ventilated area, preferably within a chemical fume
hood. Don all required PPE (safety goggles, face shield, nitrile gloves, lab coat).

o Container Handling: Before opening, allow the container to come to room temperature to
avoid moisture condensation.

» Weighing: Carefully transfer the required amount of 5-Chloro-2-(propan-2-yl)aniline from
the primary container to a secondary, tared container for weighing. Use a clean spatula or
pipette.

o Closure: Tightly reseal the primary container immediately after use.

e Cleanup: Clean any residual compound from the spatula and weighing area using a suitable
solvent and dispose of the cleaning materials as hazardous waste.

Protocol 2: Small-Scale Spill Response

¢ Assess the Situation: Determine the extent of the spill and ensure you have the necessary
materials for cleanup (absorbent material, waste container, decontamination solution).

o Don PPE: Wear a respirator, chemical-resistant gloves, safety goggles, and a lab coat.
o Contain the Spill: Gently cover the liquid spill with a non-combustible absorbent material.

o Collect the Waste: Carefully scoop the absorbed material into a designated, labeled
hazardous waste container.

o Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., acetone or ethanol), followed by a thorough wash with soap and water. All cleaning
materials should be disposed of as hazardous waste.

e Report the Incident: Inform your supervisor or safety officer of the spill and the cleanup
procedure followed.

Visualizations
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Spill Detected Immediate Actions Cleanup Procedure Post-Cleanup

Click to download full resolution via product page

Caption: Workflow for handling a small-scale chemical spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b6326213?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6326213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Prepare for Handling

(Work in a Chemical Fume Hood)

l

Wear Full PPE
(Goggles, Gloves, Lab Coat)

'

Weigh Compound Carefully

:

(Tightly Seal Container After Use)

:

(Clean Work Area and Tools)

:

(Dispose of Contaminated Materials as Hazardous Waste)

End of Procedure

Click to download full resolution via product page

Caption: Logical steps for the safe handling of 5-Chloro-2-(propan-2-yl)aniline.

» To cite this document: BenchChem. [safe handling and disposal of 5-Chloro-2-(propan-2-
yhaniline]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b6326213#safe-handling-and-disposal-of-5-chloro-2-
propan-2-yl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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